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Compound of Interest

Compound Name: Basic Yellow 28 acetate

Cat. No.: B15466760

For Researchers, Scientists, and Drug Development Professionals

Introduction

Basic Yellow 28, also known by its Colour Index number 48054, is a cationic azomethine dye.
[1] While its primary application lies within the textile industry for dyeing acrylic fibers, its
properties as a cationic dye also lend it to potential uses in biological research, particularly in
staining applications. This technical guide provides a comprehensive overview of the available
scientific data on Basic Yellow 28 acetate, focusing on its physicochemical properties,
toxicology, and known experimental applications to support research and development
activities.

Physicochemical Properties

Basic Yellow 28 is a yellow powder that is soluble in water.[1][2] There are some discrepancies
in the reported molecular formula and weight in the available literature. For clarity, the various
reported values are summarized in the table below.
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Property Value Source(s)
CAS Number 54060-92-3 [1][3][4]
Molecular Formula C21H27N305S [1][5]
C20H24N30-CH304S [6]

Molecular Weight 433.52 g/mol [1][5]
Appearance Yellow powder [2][5]
Solubility Soluble in water [1112]

Toxicological Profile

The toxicological profile of Basic Yellow 28 indicates that it should be handled with care. It is
classified as toxic if swallowed, harmful in contact with skin, and causes serious eye damage.
[7][8][9] Furthermore, it may be fatal if inhaled.[7][8][9]

Acute Toxicity

While specific LD50 and LC50 values are not consistently reported across various safety data
sheets, the GHS hazard classifications strongly suggest a significant level of acute toxicity.

Route of Exposure Hazard Statement GHS Classification  Source(s)

Oral Toxic if swallowed Acute Toxicity 3 [51[7119]
Harmful in contact o

Dermal ] ] Acute Toxicity 4 [51[719]
with skin

Inhalation Fatal if inhaled Acute Toxicity 2 [7119]

] Serious Eye

Causes serious eye o

Eye Contact Damage/Eye Irritation [51[719]
damage 1

Genotoxicity
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Information regarding the mutagenic potential of Basic Yellow 28 is limited. While some safety
data sheets mention that mutagenicity data has been reported, specific results from assays
such as the Ames test or chromosomal aberration tests are not readily available in the public
domain. The Ames test is a widely used method to assess the mutagenic potential of chemical
compounds by testing their ability to induce mutations in bacteria.[10][11] A positive Ames test
suggests that a chemical is mutagenic and may have carcinogenic potential.[10] The in vitro
chromosomal aberration test is another important assay used to identify substances that can
cause structural damage to chromosomes in cultured mammalian cells.[12][13]

Carcinogenicity

There is currently no evidence to suggest that Basic Yellow 28 is a carcinogen. It is not listed
as a carcinogen by major regulatory agencies. However, it is important to note that the
metabolism of some azo dyes can lead to the formation of carcinogenic aromatic amines.[14]

Ecotoxicity

Basic Yellow 28 is very toxic to aquatic life with long-lasting effects.[7][8][9]

Signaling Pathways and Mechanism of Action

Currently, there is no publicly available research detailing the specific signaling pathways
affected by Basic Yellow 28 acetate in biological systems. The primary described mechanism
of action relates to its function as a dye, which involves the electrostatic interaction of the
cationic dye molecule with negatively charged substrates.[15] In a biological context, this
suggests a potential for interaction with negatively charged biomolecules such as DNA, RNA,
and certain proteins, which could theoretically lead to downstream effects on cellular signaling.
However, without specific studies, any discussion of signaling pathway involvement remains
speculative.
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Caption: Hypothetical interaction of Basic Yellow 28 with biological systems.

Experimental Protocols

Detailed experimental protocols for the use of Basic Yellow 28 acetate in biological research
are scarce in the available literature. The majority of published methods relate to its synthesis,
its use in the textile industry, or its removal from wastewater.

Synthesis of Basic Yellow 28

The synthesis of Basic Yellow 28 typically involves a multi-step process:

» Diazotization of p-Anisidine: p-Anisidine is treated with a source of nitrous acid (e.g., sodium
nitrite in an acidic medium) to form a diazonium salt.

e Coupling with Fischer's Base: The diazonium salt is then coupled with 1,3,3-trimethyl-2-
methyleneindoline (Fischer's base).

o Methylation: The resulting intermediate is methylated, typically using dimethyl sulfate, to yield
the final cationic dye.[1]

Diazonium Salt

-Anisidine Diazotization
i (NaNO2, H+)
Coupling Reaction

Intermediate Basic Yellow 28

Methylation
(Dimethyl Sulfate)

Fischer's Base
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Caption: General synthesis workflow for Basic Yellow 28.

Use as a Biological Stain

While mentioned as a potential application, specific protocols for using Basic Yellow 28 as a
biological stain are not well-documented in scientific literature.[4][15] Researchers interested in
this application would likely need to develop and optimize their own staining protocols based on
the principles of cationic dyes. This would involve determining optimal dye concentration,
staining time, and buffer conditions for the specific cell or tissue type being investigated.

Applications in Research and Drug Development

The current documented use of Basic Yellow 28 in a research context is primarily in
environmental science, focusing on its adsorption and degradation.[16][17] Its potential as a
fluorescent stain in laboratory settings has been noted, but not extensively explored.[15] In the
context of drug development, its main relevance currently lies in toxicological assessment as a
potential environmental contaminant. There is no indication from the available data that it is
being investigated as a therapeutic agent.

Conclusion

Basic Yellow 28 acetate is a cationic dye with well-established applications in the textile
industry. Its toxicological profile necessitates careful handling, and its environmental
persistence and aquatic toxicity are of concern. For researchers and drug development
professionals, the compound presents a significant data gap, particularly concerning its
interaction with biological systems at the molecular level. There is a notable absence of studies
on its effects on cellular signaling pathways. Future research to elucidate these mechanisms
would be invaluable for a more complete understanding of its biological activity and potential
risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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